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Compound of Interest

Compound Name: Butanoy! chloride, 2-methyl-

Cat. No.: B046096

Technical Guide: Physical Properties of 2-
Methylbutanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
methylbutanoyl chloride, a significant reagent and building block in organic synthesis,
particularly in the development of pharmaceuticals and other fine chemicals. This document
presents its boiling point and density, outlines the experimental protocols for their
determination, and illustrates its primary synthesis route.

Core Physical Properties

2-Methylbutanoyl chloride is a colorless to light yellow liquid with a pungent odor. It is highly
reactive, especially towards nucleophiles, and is sensitive to moisture. The key physical
constants of boiling point and density are crucial for its handling, purification, and use in
chemical reactions.

Data Presentation

The physical properties of 2-methylbutanoyl! chloride are summarized in the table below. The
data represents typical values found in chemical literature and supplier specifications.
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Physical Property Value Notes
- ) At atmospheric pressure (760
Boiling Point 116-121 °C
mmHg).
Density 0.972 - 0.99 g/mL At 25 °C.

Experimental Protocols

The determination of the physical properties of a chemical compound like 2-methylbutanoyl
chloride requires precise and standardized experimental procedures. Below are detailed
methodologies for ascertaining its boiling point and density.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For 2-methylbutanoyl chloride, this can be determined by distillation or the micro-
boiling point method.

Distillation Method:

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask. The
thermometer bulb should be positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor.

o Sample Preparation: A sample of 2-methylbutanoyl chloride (a few milliliters) is placed in the
round-bottom flask along with a few boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and enters the
condenser.

o Temperature Reading: The temperature is recorded when the vapor is condensing on the
thermometer bulb and a steady temperature is observed. This steady temperature is the
boiling point of the liquid.[1][2]

Micro-Boiling Point Method (Thiele Tube):
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Sample Preparation: A small amount of 2-methylbutanoy! chloride is placed in a small test
tube or fusion tube. A capillary tube, sealed at one end, is inverted and placed in the liquid.

Apparatus Setup: The tube containing the sample and capillary tube is attached to a
thermometer and placed in a Thiele tube filled with a heating oil.

Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to
expand and escape as a stream of bubbles.

Observation: The heating is stopped, and the apparatus is allowed to cool slowly. The boiling
point is the temperature at which the liquid is drawn into the capillary tube.[3][4]

Determination of Density

Density is the mass per unit volume of a substance. For a liquid like 2-methylbutanoyl chloride,

it is typically determined using a pycnometer or by direct mass and volume measurements.

Using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured
using an electronic balance.

Volume Measurement: A known volume of 2-methylbutanoyl chloride is carefully added to
the graduated cylinder. The volume is read from the bottom of the meniscus.

Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the liquid is
measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[5][6]

Synthesis of 2-Methylbutanoyl Chloride

2-Methylbutanoyl chloride is commonly synthesized from 2-methylbutanoic acid. A prevalent

method involves the use of thionyl chloride (SOCI2) as the chlorinating agent. This reaction is

efficient and produces gaseous byproducts (sulfur dioxide and hydrogen chloride), which

simplifies the purification of the desired acyl chloride.[7][8][9]
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The logical workflow for this synthesis is depicted in the following diagram:

Reactants

[Z-Methylbutanoic Acid] [ Thionyl Chloride (SOCI2) ]

Reaction

Products

A/ A /
2-Methylbutanoyl Chloride [ Sulfur Dioxide (SO2) ) [Hydrogen Chloride (HCI))

Click to download full resolution via product page
Caption: Synthesis of 2-methylbutanoyl chloride from 2-methylbutanoic acid.

This guide provides essential physical data and procedural information for professionals
working with 2-methylbutanoy! chloride. Adherence to appropriate laboratory safety protocols is

paramount when handling this reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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